molecular formula C13H18N2O3S B504590 4-(4-Methylsulfonylaminobenzoyl)piperidine CAS No. 113558-82-0

4-(4-Methylsulfonylaminobenzoyl)piperidine

Cat. No. B504590
CAS RN: 113558-82-0
M. Wt: 282.36g/mol
InChI Key: XUWMUYKCUKZIAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methylsulfonylaminobenzoyl)piperidine is a useful research compound. Its molecular formula is C13H18N2O3S and its molecular weight is 282.36g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Methylsulfonylaminobenzoyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Methylsulfonylaminobenzoyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

113558-82-0

Product Name

4-(4-Methylsulfonylaminobenzoyl)piperidine

Molecular Formula

C13H18N2O3S

Molecular Weight

282.36g/mol

IUPAC Name

N-[4-(piperidine-4-carbonyl)phenyl]methanesulfonamide

InChI

InChI=1S/C13H18N2O3S/c1-19(17,18)15-12-4-2-10(3-5-12)13(16)11-6-8-14-9-7-11/h2-5,11,14-15H,6-9H2,1H3

InChI Key

XUWMUYKCUKZIAR-UHFFFAOYSA-N

SMILES

CS(=O)(=O)NC1=CC=C(C=C1)C(=O)C2CCNCC2

Canonical SMILES

CS(=O)(=O)NC1=CC=C(C=C1)C(=O)C2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.0 g (31.4 mmol) of 4-(4-methylsulfonylaminobenzoyl)piperidine hydrochloride was suspended in 20 ml of an aqueous solution of 1.32 g of sodium hydroxide and the suspension was stirred at room temperature for 1 h. The formed crystals were filtered, washed with water and dried to obtain 8.28 g of 4-(4-methylsulfonylaminobenzoyl)piperidine in free form. A mixture of 2.0 g (7.09 mmol) of the obtained crystals, 1.57 g of chloroethylpyrrolidine hydrochloride, 2.35 g of potassium iodide and 40 ml of dimethylformamide was stirred at 80° C. for 3 h. The reaction mixture was filtered and the filtrate was concentrated to obtain a solid residue, which was then purified according to silica gel column chromatography (chloroform: methanol:aqueous ammonia=90:9:1). 0.68 g of the purified product was converted into its dioxalate with 0.32 g of oxalic acid in ethanol. After recrystallization from methanol/ethanol, 0.40 g (yield: 10% of the intended compound was obtained.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
20 mL
Type
solvent
Reaction Step Three

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